Cas no 898754-42-2 (3'-Carboethoxy-3-(2-thiomethylphenyl)propiophenone)

3'-Carboethoxy-3-(2-thiomethylphenyl)propiophenone is a synthetic compound with versatile applications in organic synthesis. It serves as a valuable building block for the preparation of complex organic molecules due to its structural features. This compound offers high purity and stability, making it suitable for a wide range of reactions, including cross-coupling and ring-closing metathesis. Its unique functional groups facilitate the construction of diverse organic frameworks, contributing to its significance in chemical research and drug discovery.

3'-Carboethoxy-3-(2-thiomethylphenyl)propiophenone structure

898754-42-2 structure

Product Name:3'-Carboethoxy-3-(2-thiomethylphenyl)propiophenone

CAS No:898754-42-2

MF:C₁₉H₂₀O₃S

MW:328.425304412842

CID:1946021

PubChem ID:24725922

Update Time:2025-07-24

3'-Carboethoxy-3-(2-thiomethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

- 3'-CARBOETHOXY-3-(2-THIOMETHYLPHENYL)PROPIOPHENONE
- ethyl 3-[3-(2-methylsulfanylphenyl)propanoyl]benzoate
- LogP
- Ethyl 3-{3-[2-(methylsulfanyl)phenyl]propanoyl}benzoate
- DTXSID30644315
- 898754-42-2
- AKOS016021435
- 3'-Carboethoxy-3-(2-thiomethylphenyl)propiophenone
- MDL： MFCD03843208
- Inchi： 1S/C19H20O3S/c1-3-22-19(21)16-9-6-8-15(13-16)17(20)12-11-14-7-4-5-10-18(14)23-2/h4-10,13H,3,11-12H2,1-2H3
- InChI Key： OCYIFCMOAVBNGY-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC=CC=1CCC(C1C=CC=C(C(=O)OCC)C=1)=O

Computed Properties

Exact Mass: 328.11331567Da
Monoisotopic Mass: 328.11331567Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 8
Complexity: 396
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 68.7Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	C098930-250mg	3'-Carboethoxy-3-(2-thiomethylphenyl)propiophenone	898754-42-2		250mg	$ 440.00	2022-06-06
TRC	C098930-500mg	3'-Carboethoxy-3-(2-thiomethylphenyl)propiophenone	898754-42-2		500mg	$ 735.00	2022-06-06